Cas no 870766-32-8 (2-(2-fluoro-4-methoxyphenyl)acetaldehyde)

• Product Name: 2-(2-fluoro-4-methoxyphenyl)acetaldehyde
• CAS No: 870766-32-8
• MF: C₉H₉FO₂
• MW: 168.164966344833
• CID: 4268648
• PubChem ID: 83827032
• Update Time: 2025-11-02

2-(2-fluoro-4-methoxyphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• Benzeneacetaldehyde, 2-fluoro-4-methoxy-
• 2-(2-fluoro-4-methoxyphenyl)acetaldehyde

• Inchi： 1S/C9H9FO2/c1-12-8-3-2-7(4-5-11)9(10)6-8/h2-3,5-6H,4H2,1H3
• InChI Key： QRPSUDQUOQZHKC-UHFFFAOYSA-N
• SMILES： C1(CC=O)=CC=C(OC)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes

Additional information on 2-(2-fluoro-4-methoxyphenyl)acetaldehyde

Comprehensive Guide to 2-(2-fluoro-4-methoxyphenyl)acetaldehyde (CAS No. 870766-32-8): Properties, Applications, and Market Insights

2-(2-fluoro-4-methoxyphenyl)acetaldehyde (CAS No. 870766-32-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluoro-substituted aldehyde is a key intermediate in the synthesis of various bioactive molecules, making it a valuable asset in modern chemical industries. With the increasing demand for fluorinated compounds in drug development, understanding the properties and applications of this chemical is crucial for researchers and industry professionals alike.

The molecular structure of 2-(2-fluoro-4-methoxyphenyl)acetaldehyde features a unique combination of fluorine and methoxy functional groups, which contribute to its distinctive chemical behavior. These structural elements enhance the compound's reactivity in nucleophilic addition reactions, making it particularly useful in the construction of complex molecular architectures. Recent studies have highlighted its potential in creating selective enzyme inhibitors, a topic of great interest in current medicinal chemistry research.

In pharmaceutical applications, 2-(2-fluoro-4-methoxyphenyl)acetaldehyde serves as a versatile building block for drug discovery programs. Its incorporation into lead compounds has shown promising results in addressing challenges related to drug bioavailability and metabolic stability - two critical factors that dominate contemporary discussions in pharmacokinetic optimization. The compound's ability to modulate electronic properties through its fluorine atom makes it particularly valuable in designing CNS-active drugs, a rapidly growing sector in the pharmaceutical industry.

The agrochemical sector has also recognized the potential of 2-(2-fluoro-4-methoxyphenyl)acetaldehyde in developing novel crop protection agents. As global attention shifts toward sustainable agriculture and precision farming, this compound's derivatives are being investigated for their potential as selective herbicides and plant growth regulators. The fluoro-methoxy combination in its structure appears to enhance both activity and environmental profile, addressing current market demands for eco-friendly agrochemicals.

From a synthetic chemistry perspective, 2-(2-fluoro-4-methoxyphenyl)acetaldehyde offers several advantages in organic transformations. Its aldehyde functionality serves as an excellent handle for various carbon-carbon bond forming reactions, while the aromatic fluorine provides opportunities for further electrophilic substitutions. These characteristics make it particularly valuable in multi-step synthesis of complex molecules, a topic frequently searched by chemistry students and professionals.

The commercial availability of 2-(2-fluoro-4-methoxyphenyl)acetaldehyde (CAS No. 870766-32-8) has improved significantly in recent years, reflecting growing industrial demand. Suppliers now offer various grades of this compound, from research-grade purity to GMP-standard materials, catering to different application needs. Current market analysis suggests steady growth in its utilization, particularly in contract research organizations and specialty chemical manufacturers.

Quality control aspects of 2-(2-fluoro-4-methoxyphenyl)acetaldehyde are frequently discussed in technical forums. Standard analytical methods include HPLC purity testing, GC-MS characterization, and NMR spectroscopy, with particular attention to aldehyde stability during storage. These analytical considerations are crucial for researchers who often search for "how to characterize fluorinated aldehydes" or "stability of aromatic aldehydes" in technical databases.

Environmental and safety considerations for handling 2-(2-fluoro-4-methoxyphenyl)acetaldehyde follow standard laboratory protocols for organic aldehydes. While not classified as highly hazardous, proper chemical storage conditions and personal protective equipment are recommended, topics that frequently appear in workplace safety searches. The compound's biodegradability profile and ecotoxicological data are subjects of ongoing research, aligning with current industry focus on green chemistry principles.

Future research directions for 2-(2-fluoro-4-methoxyphenyl)acetaldehyde are likely to explore its potential in catalyzed asymmetric synthesis and click chemistry applications. These emerging fields represent current hotspots in chemical research, as evidenced by increasing publication rates and patent filings. The compound's structural features make it particularly suitable for developing chiral auxiliaries and molecular scaffolds, addressing the pharmaceutical industry's need for enantioselective synthesis methods.

In conclusion, 2-(2-fluoro-4-methoxyphenyl)acetaldehyde (CAS No. 870766-32-8) represents an important fluorinated building block with diverse applications across multiple industries. Its unique combination of reactivity and structural features continues to inspire innovative applications in drug discovery, agrochemical development, and advanced material synthesis. As research into fluorine chemistry expands, this compound is poised to maintain its relevance in addressing contemporary challenges in molecular design and sustainable chemistry.